Cas no 2732246-03-4 (rac-(1R,3R)-2,2-difluoro-3-(hydroxymethyl)cyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,3R)-2,2-difluoro-3-(hydroxymethyl)cyclopropane-1-carboxylic acid
• CAS No: 2732246-03-4
• MF: C₅H₆F₂O₃
• MW: 152.096148967743
• MDL: MFCD34562032
• CID: 5654224
• PubChem ID: 165587358
• Update Time: 2025-06-09

rac-(1R,3R)-2,2-difluoro-3-(hydroxymethyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28250566
• 2732246-03-4
• rac-(1R,3R)-2,2-difluoro-3-(hydroxymethyl)cyclopropane-1-carboxylic acid

• MDL： MFCD34562032
• Inchi： 1S/C5H6F2O3/c6-5(7)2(1-8)3(5)4(9)10/h2-3,8H,1H2,(H,9,10)/t2-,3+/m1/s1
• InChI Key： RRRNPZHBPGIYEK-GBXIJSLDSA-N
• SMILES： FC1([C@H](C(=O)O)[C@H]1CO)F

Computed Properties

• Exact Mass: 152.02850037g/mol
• Monoisotopic Mass: 152.02850037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 57.5Ų

Additional information on rac-(1R,3R)-2,2-difluoro-3-(hydroxymethyl)cyclopropane-1-carboxylic acid

Introduction to Rac-(1R,3R)-2,2-difluoro-3-(hydroxymethyl)cyclopropane-1-carboxylic Acid (CAS No. 2732246-03-4)

Rac-(1R,3R)-2,2-difluoro-3-(hydroxymethyl)cyclopropane-1-carboxylic acid is a significant compound in the field of pharmaceutical chemistry, characterized by its unique cyclopropane core and difluoro substitution pattern. This compound, identified by the CAS number 2732246-03-4, has garnered attention due to its potential applications in the development of novel therapeutic agents. The structural features of this molecule make it a promising candidate for further exploration in medicinal chemistry.

The cyclopropane ring in Rac-(1R,3R)-2,2-difluoro-3-(hydroxymethyl)cyclopropane-1-carboxylic acid introduces a high degree of strain, which can be exploited to enhance biological activity. This strain can lead to increased reactivity and binding affinity with biological targets, making it an attractive scaffold for drug design. The difluoro substitution further modulates the electronic properties of the molecule, potentially influencing its pharmacokinetic and pharmacodynamic profiles.

Recent advancements in computational chemistry have enabled the detailed study of such complex molecules. Molecular modeling techniques have been employed to understand the interactions of Rac-(1R,3R)-2,2-difluoro-3-(hydroxymethyl)cyclopropane-1-carboxylic acid with various biological targets. These studies have revealed that the compound exhibits favorable binding properties with enzymes and receptors involved in critical metabolic pathways. This has opened up new avenues for its use in the treatment of metabolic disorders and other diseases.

In addition to its structural significance, Rac-(1R,3R)-2,2-difluoro-3-(hydroxymethyl)cyclopropane-1-carboxylic acid has been investigated for its potential role in material science. The unique combination of fluorine atoms and the strained cyclopropane ring makes it a candidate for applications in advanced materials, including polymers and coatings. These materials could exhibit enhanced stability and functionality due to the presence of fluorine substituents.

The synthesis of Rac-(1R,3R)-2,2-difluoro-3-(hydroxymethyl)cyclopropane-1-carboxylic acid presents significant challenges due to the complexity of its structure. However, recent developments in synthetic methodologies have made it more feasible to produce this compound on a larger scale. Catalytic processes and asymmetric synthesis techniques have been particularly useful in achieving high yields and enantiopurity. These advancements are crucial for the commercialization of drugs derived from this compound.

One of the most exciting areas of research involving Rac-(1R,3R)-2,2-difluoro-3-(hydroxymethyl)cyclopropane-1-carboxylic acid is its potential as a building block for more complex drug candidates. By modifying its structure or combining it with other bioactive molecules, researchers can generate novel compounds with enhanced therapeutic properties. For instance, linking this compound to known pharmacophores could lead to the development of new antibiotics or anti-inflammatory agents.

The environmental impact of synthesizing and using Rac-(1R,3R)-2,2-difluoro-3-(hydroxymethyl)cyclopropane-1-carboxylic acid is also an important consideration. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. These sustainable practices are essential for ensuring that pharmaceutical production remains environmentally responsible while still delivering effective treatments.

In conclusion, Rac-(1R,3R)-2,2-difluoro-3-(hydroxymethyl)cyclopropane-1-carboxylic acid is a versatile and promising compound with applications spanning pharmaceuticals and materials science. Its unique structural features make it an attractive scaffold for drug design, while recent advances in synthetic chemistry have made it more accessible for industrial use. As research continues to uncover new possibilities for this compound, its importance in modern science is likely to grow even further.